Cas no 1406972-13-1 (1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid)

• Product Name: 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• CAS No: 1406972-13-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5150423
• Update Time: 2025-06-14

1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-8-4-5-9(17-8)7-13-6-2-3-10(11(13)14)12(15)16/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： YEGCJQWIQVPBDC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)O2)C=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid

Comprehensive Overview of 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1406972-13-1)

The compound 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1406972-13-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound combines a furan ring with a pyridine core, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its bioactive properties, which may contribute to its utility in developing novel therapeutic agents.

One of the key features of 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid is its molecular architecture. The presence of both furan and pyridine moieties allows for diverse chemical interactions, enabling it to act as a building block for more complex structures. This versatility aligns with current trends in medicinal chemistry, where researchers are increasingly focusing on multi-target drug design to address complex diseases. The compound's carboxylic acid group further enhances its reactivity, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for heterocyclic compounds like 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid has surged due to their role in small-molecule therapeutics. A growing body of literature highlights their potential in targeting enzyme inhibition and receptor modulation, which are critical mechanisms in treating conditions such as inflammation and metabolic disorders. The compound's CAS No. 1406972-13-1 is frequently cited in patent applications, underscoring its commercial and scientific relevance.

From a synthetic chemistry perspective, 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid offers intriguing possibilities. Its furan-methyl side chain introduces steric and electronic effects that can influence reaction outcomes, making it a valuable tool for structure-activity relationship (SAR) studies. This aligns with the broader industry shift toward rational drug design, where understanding molecular interactions is paramount. The compound's pyridine-3-carboxylic acid backbone also resonates with trends in biodegradable materials, as researchers explore sustainable alternatives in polymer science.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in compounds like 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid. Its well-defined structure makes it amenable to molecular docking simulations, a technique widely used to predict binding affinities. This has led to its inclusion in virtual screening libraries, where it serves as a reference for identifying lead compounds. Such applications are particularly relevant given the increasing focus on precision medicine and personalized therapeutics.

Another area where 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid shows promise is in agrochemical research. The furan and pyridine motifs are common in pesticides and herbicides, and this compound's unique substitution pattern could offer advantages in terms of environmental persistence and target specificity. As regulatory pressures mount for safer agrochemicals, such innovations are highly sought after.

In conclusion, 1-(5-Methyl-furan-2-ylmethyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1406972-13-1) represents a compelling case study in the intersection of medicinal chemistry, materials science, and computational modeling. Its multifaceted applications and structural elegance position it as a compound of enduring interest, with potential breakthroughs on the horizon. As research continues to unravel its properties, it is likely to remain a staple in both academic and industrial laboratories.